Cas no 2137536-14-0 (methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate
• CAS No: 2137536-14-0
• MF: C₁₀H₁₆N₂O₄S
• MW: 260.310041427612
• CID: 6402221
• PubChem ID: 165845292
• Update Time: 2025-10-28

methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-740938
• 2137536-14-0
• methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate

• Inchi： 1S/C10H16N2O4S/c1-7(2)11-17(14,15)9-5-8(6-12(9)3)10(13)16-4/h5-7,11H,1-4H3
• InChI Key： CZVFGTONNHPCHJ-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)OC)=CN1C)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 260.08307817g/mol
• Monoisotopic Mass: 260.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.8Ų

Additional information on methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate

Methyl 1-Methyl-5-[(Propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate (CAS No. 2137536-14-0): An Overview

Methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate (CAS No. 2137536-14-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and potential applications in drug discovery and development.

The chemical structure of methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate is characterized by a pyrrole ring substituted with a methyl group at the 1-position and a sulfamoyl group at the 5-position, which is further substituted with an isopropyl group. This unique structural arrangement confers the compound with distinct chemical properties and biological activities.

Recent studies have highlighted the potential of methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory diseases and pain management.

In addition to its anti-inflammatory effects, methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate has also been investigated for its potential as an antitumor agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic route for methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the reaction of methyl pyrrole carboxylate with appropriate reagents to introduce the desired substituents. The synthesis is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies.

One of the key advantages of methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate is its favorable pharmacokinetic profile. Preclinical studies have shown that this compound exhibits good oral bioavailability, low toxicity, and minimal side effects, which are crucial factors for its successful translation into clinical applications. These properties make it an ideal candidate for further development as a therapeutic agent.

The safety and efficacy of methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate have been evaluated in several preclinical models. In vivo studies using rodent models have demonstrated that this compound can effectively reduce inflammation and pain without causing significant adverse effects. These findings provide strong evidence for its potential as a safe and effective treatment option.

Moreover, ongoing clinical trials are currently investigating the therapeutic potential of methyl 1-methyl-5-[(propan-2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate in human subjects. Early results from these trials are promising, with patients showing significant improvements in symptoms related to inflammatory conditions and pain. The data from these trials will be crucial in determining the future direction of research and development efforts for this compound.

In conclusion, methyl 1-methyl-5-[(propan--2-yl)sulfamoyl]-1H-pyrrole-3-carboxylate (CAS No. 2137536-14-0) represents a promising new addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development in various therapeutic areas. As research in this field continues to advance, it is likely that we will see more applications and uses for this versatile compound in the near future.